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For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of chloroform
(Trichloromethane), a common solvent in laboratory settings. Adherence to these procedures is
essential to ensure the safety of all personnel and to maintain a compliant laboratory
environment.

l. Understanding the Hazards

Chloroform is a colorless, volatile liquid with a characteristically sweet odor.[1][2] It is crucial to
recognize that the odor threshold is above the safe exposure limits, meaning that if you can
smell it, you are likely overexposed.[3][4] Chloroform is classified as a probable human
carcinogen and can cause damage to the liver, kidneys, and central nervous system through
prolonged or repeated exposure.[5][6][7][8][9][10] Acute exposure can lead to dizziness,
headache, and nausea.[3][10]

Il. Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against chloroform exposure.
The following table summarizes the required PPE for handling chloroform.
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PPE Category

Specification

Rationale

Hand Protection

Viton® or Polyvinyl Alcohol
(PVA) gloves are
recommended.[3][4][5] Nitrile
gloves offer very limited
protection and should be
avoided as chloroform can
penetrate them in under 2.5
minutes.[3][4]

To prevent skin absorption,
which is a significant route of

exposure.[3]

Eye Protection

ANSI/ISEA 787.1 approved
safety glasses are the
minimum requirement.[3][4]
Chemical splash goggles are
required if there is a splash
hazard.[3][4][5]

To protect eyes from splashes
and vapors which can cause

serious irritation.[6][7]

Face Protection

A face shield should be worn in
conjunction with chemical
splash goggles when there is a
significant risk of splashing.[3]

[4]115]

To provide full-face protection

from splashes.

Body Protection

A lab coat must be worn.[3][4]
For larger quantities or in
situations with a high risk of
splashing, chemical-resistant
coveralls such as Dupont™
Tychem® 9000 are

recommended.

To protect the skin and
personal clothing from

contamination.

Respiratory Protection

Work with chloroform must be
conducted in a certified
chemical fume hood.[3][4][5] If
a fume hood is not available or
in the case of a large spill, an
air-purifying respirator with

appropriate cartridges should

To prevent inhalation of
harmful vapors, which is a

primary route of exposure.
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be used by trained personnel.
[11]

lll. Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling chloroform is critical to minimize exposure and prevent
accidents.

1. Preparation and Designating an Area:
 All work with chloroform must be conducted within a certified chemical fume hood.[3][4][5]
e Ensure that a safety shower and eyewash station are readily accessible.[5]

» Establish a designated area for chloroform work and storage, clearly labeled with hazard
warnings.[4]

2. Handling and Use:

e Always wear the appropriate PPE as detailed in the table above.

e Dispense the smallest quantity of chloroform necessary for the experiment.[3][5]
o Keep containers of chloroform tightly closed when not in use.[4]

» Avoid contact with skin, eyes, and clothing.[5]

3. Storage:

» Store chloroform in a cool, dry, and well-ventilated area away from direct sunlight and heat.

[4]

o Keep it segregated from incompatible materials such as strong bases, oxidizers, and
reactive metals.[4][6]

IV. Disposal Plan
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Chloroform and any materials contaminated with it are considered hazardous waste and must
be disposed of accordingly.

1. Waste Collection:

e Collect all chloroform waste, including contaminated gloves, paper towels, and pipette tips, in
a designated, properly labeled, and sealed hazardous waste container.[5][12]

e Never mix chloroform waste with other chemical waste streams.[13]
2. Disposal Procedure:

» Arrange for the disposal of chloroform waste through a certified hazardous waste disposal
service.[12][14]

e Do not dispose of chloroform down the drain or in regular trash under any circumstances.[13]
[14]

V. Emergency Procedures

In the event of an emergency, immediate and correct action is vital.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.uml.edu/docs/SOP%20for%20handling%20chloroform_tcm18-139804.docx
https://www.youtube.com/watch?v=ude5J9WphFs
https://olinchlorinatedorganics.com/wp-content/uploads/2022/07/100-07250-0322_Olin-Chloroform-Safe-Handling-Guide.pdf
https://www.youtube.com/watch?v=ude5J9WphFs
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-chloroform
https://olinchlorinatedorganics.com/wp-content/uploads/2022/07/100-07250-0322_Olin-Chloroform-Safe-Handling-Guide.pdf
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-chloroform
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Emergency Situation

Immediate Action

Skin Contact

Immediately flush the affected skin with plenty of
water for at least 15 minutes.[4][5] Remove

contaminated clothing. Seek medical attention.

[4]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open.[4][5] Seek immediate medical attention.[4]

Inhalation

Move the individual to fresh air immediately.[4]
[5] If breathing is difficult, administer oxygen.

Seek immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Seek immediate

medical attention.[4]

Spill

For a small spill (<1 liter) that you are trained to
handle, wear appropriate PPE, absorb the spill
with an inert material, and place it in a sealed
container for hazardous waste disposal. For
large spills (>1 liter), evacuate the area, notify
others, and contact your institution's emergency

response team.[4]

V1. Visual Workflow for Handling Chloroform

The following diagram outlines the standard operating procedure for handling chloroform from

receipt to disposal.
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Chloroform Handling Workflow
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Caption: A flowchart illustrating the key steps for safely handling chloroform.
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VII. Personal Protective Equipment Selection Logic

This diagram provides a logical flow for selecting the appropriate PPE when working with
chloroform.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

PPE Selection for Chloroform
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Caption: A decision-making diagram for selecting the correct PPE for chloroform handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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